Cas no 2138196-35-5 (sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate)

• Product Name: sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate
• CAS No: 2138196-35-5
• MF: C₉H₁₃N₂NaO₂S
• MW: 236.266491651535
• CID: 5990192
• PubChem ID: 165455524
• Update Time: 2025-06-12

sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724361
• 2138196-35-5
• sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate

• Inchi： 1S/C9H14N2O2S.Na/c1-2-5-11-6-8(14(12)13)9(10-11)7-3-4-7;/h6-7H,2-5H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： NHNOCZUTIQVAIY-UHFFFAOYSA-M
• SMILES： S(C1=CN(CCC)N=C1C1CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.05954312g/mol
• Monoisotopic Mass: 236.05954312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate

Comprehensive Overview of Sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate (CAS No. 2138196-35-5)

Sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate (CAS No. 2138196-35-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfinate derivative, featuring a cyclopropyl and propyl substituents on a pyrazole ring, exhibits potential as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H13N2NaO2S, highlights a balanced combination of hydrophilicity and lipophilicity, making it valuable for drug discovery applications.

Recent studies emphasize the role of sulfinate compounds like Sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate in facilitating C-S bond formation, a critical step in synthesizing bioactive molecules. Researchers are particularly interested in its potential to enhance cross-coupling reactions, a trending topic in green chemistry. With the growing demand for sustainable synthetic methods, this compound aligns with the industry's shift toward atom-economical processes and catalyst-free reactions.

The pyrazole core of this compound is structurally analogous to several FDA-approved drugs, sparking interest in its pharmacophore potential. Computational studies suggest that the cyclopropyl group could improve metabolic stability, addressing a common challenge in drug development. These properties make CAS No. 2138196-35-5 relevant to current discussions about fragment-based drug design and scaffold hopping strategies.

From an industrial perspective, Sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate offers advantages in process optimization. Its solubility in polar solvents simplifies purification, while the sodium counterion improves handling safety. These characteristics respond to frequent queries about scalable synthesis and cost-effective intermediates in online forums and patent literature.

Analytical data for this compound, including HPLC purity and spectroscopic profiles (1H NMR, 13C NMR, and HRMS), are frequently requested by quality control specialists. The presence of both sulfinate and heterocyclic functionalities enables diverse derivatization pathways, a feature highlighted in recent publications about structure-activity relationship studies.

Environmental considerations are increasingly important for chemical applications. Preliminary biodegradability assessments suggest that Sodium 3-cyclopropyl-1-propyl-1H-pyrazole-4-sulfinate may have a lower ecological impact compared to traditional sulfonyl precursors. This aligns with search trends showing rising interest in eco-friendly reagents and green chemistry metrics.

In material science, the compound's ability to form stable complexes with transition metals is being explored for coordination polymers development. Such applications connect to popular searches about functional materials and molecular engineering, demonstrating the interdisciplinary relevance of CAS No. 2138196-35-5.

Storage and handling recommendations for this technical-grade material typically emphasize protection from moisture and oxidation, reflecting standard practices for sulfinate salts. These practical considerations address common purchaser concerns about chemical stability and shelf life in commercial settings.

Patent analysis reveals growing intellectual property activity around pyrazole-sulfinate derivatives, particularly in crop protection formulations. This correlates with agricultural researchers' frequent searches for novel fungicides and plant growth regulators, suggesting potential market expansion for this chemical class.

As regulatory landscapes evolve, the compound's REACH compliance status and safety data sheets remain crucial information for industrial users. These aspects respond to the increasing online queries about chemical compliance and workplace safety in the post-pandemic era.